Cas no 1864063-61-5 (4-{[(2-methylpropyl)sulfanyl]methyl}piperidine hydrochloride)

• Product Name: 4-{[(2-methylpropyl)sulfanyl]methyl}piperidine hydrochloride
• CAS No: 1864063-61-5
• MF: C₁₀H₂₂ClNS
• MW: 223.806380748749
• CID: 5719763
• PubChem ID: 72716515
• Update Time: 2025-05-23

4-{[(2-methylpropyl)sulfanyl]methyl}piperidine hydrochloride Chemical and Physical Properties

Names and Identifiers

• 4-(2-methylpropylsulfanylmethyl)piperidine;hydrochloride
• 1864063-61-5
• 4-([(2-METHYLPROPYL)SULFANYL]METHYL)PIPERIDINEHYDROCHLORIDE
• AKOS026746893
• 4-{[(2-methylpropyl)sulfanyl]methyl}piperidine hydrochloride
• EN300-241355
• F2167-0528
• 4-([(2-METHYLPROPYL)SULFANYL]METHYL)PIPERIDINE HYDROCHLORIDE

• Inchi： 1S/C10H21NS.ClH/c1-9(2)7-12-8-10-3-5-11-6-4-10;/h9-11H,3-8H2,1-2H3;1H
• InChI Key： MNIFOSKXWOAFMT-UHFFFAOYSA-N
• SMILES： Cl.S(CC(C)C)CC1CCNCC1

Computed Properties

• Exact Mass: 223.1161486g/mol
• Monoisotopic Mass: 223.1161486g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 4
• Complexity: 108
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 37.3Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Piperidines Piperidines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Piperidines

Additional information on 4-{[(2-methylpropyl)sulfanyl]methyl}piperidine hydrochloride

4-{[(2-methylpropyl)sulfanyl]methyl}piperidine hydrochloride: A Comprehensive Overview

The compound with CAS No. 1864063-61-5, commonly referred to as 4-{[(2-methylpropyl)sulfanyl]methyl}piperidine hydrochloride, is a fascinating molecule with significant applications in various fields of chemistry and pharmacology. This compound has garnered attention due to its unique structural properties and potential therapeutic applications.

At its core, the molecule consists of a piperidine ring, a six-membered cyclic amine, which is a fundamental structure in many bioactive compounds. The piperidine ring is substituted at the 4-position with a [(2-methylpropyl)sulfanyl]methyl group, introducing sulfur into the structure, which can significantly influence the compound's reactivity and pharmacokinetic properties.

Recent studies have highlighted the importance of sulfur-containing compounds in drug discovery, particularly in modulating enzyme activity and receptor interactions. The presence of the sulfanyl group in this molecule makes it a promising candidate for exploring its role in inhibiting or activating key biological targets.

The synthesis of 4-{[(2-methylpropyl)sulfanyl]methyl}piperidine hydrochloride involves a multi-step process that typically includes nucleophilic substitution reactions and acid-base neutralization to form the hydrochloride salt. The use of readily available starting materials and standard synthetic techniques ensures that this compound can be efficiently produced on an industrial scale.

In terms of applications, this compound has shown potential in the development of novel therapeutics targeting neurological disorders, inflammation, and cancer. For instance, research has demonstrated that analogs of this compound exhibit anti-inflammatory properties by inhibiting COX-2 enzymes, which are key players in inflammatory processes.

Moreover, the hydrochloride salt form of this compound is advantageous for pharmaceutical formulations due to its enhanced solubility and stability compared to its free base counterpart. This characteristic is crucial for ensuring consistent drug delivery and bioavailability.

Recent advancements in computational chemistry have allowed researchers to model the interactions of this compound with various biological targets at an atomic level. These studies provide valuable insights into the molecular mechanisms underlying its pharmacological effects and guide further optimization efforts.

In conclusion, 4-{[(2-methylpropyl)sulfanyl]methyl}piperidine hydrochloride (CAS No. 1864063-61-5) stands out as a versatile molecule with promising therapeutic potential. Its unique structure, combined with recent research findings, positions it as a valuable asset in both academic research and industrial drug development.